Cas no 13665-98-0 (2,3,4,5,6-Pentabromoaniline)

• Product Name: 2,3,4,5,6-Pentabromoaniline
• CAS No: 13665-98-0
• MF: C₆H₂Br₅N
• MW: 487.606777667999
• CID: 191792
• PubChem ID: 3014769
• Update Time: 2025-04-19

2,3,4,5,6-Pentabromoaniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentabromoaniline
• 2,3,4,5,6-Pentabrom-anilin
• 2,3,4,5,6-pentabromo-aniline
• 2,3,4,5,6-Pentabromobenzenamine
• Aniline,2,3,4,5,6-pentabromo
• Benzenamine,2,3,4,5,6-pentabromo
• Pentabrom-anilin
• pentabromoaniline
• SCHEMBL3739006
• AKOS016007376
• FT-0636934
• DTXSID90159879
• Aniline, 2,3,4,5,6-pentabromo-
• Benzenamine, 2,3,4,5,6-pentabromo-
• 13665-98-0
• SARCOSINEHYDROCHLORIDE
• CS-0445533
• DTXCID9082370
• 2,3,4,5,6-Pentabromoaniline; Benzenamine, 2,3,4,5,6-pentabromo- (9CI, ACI); 2,3,4,5,6-Pentabromobenzenamine (ACI); Aniline, 2,3,4,5,6-pentabromo- (6CI, 8CI); 2,3,4,5,6-Pentabromoaniline; Pentabromoaniline
• MFCD00092528
• DB-042349
• G77929

• MDL： P167096
• Inchi： 1S/C6H2Br5N/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H2
• InChI Key： VPFMJGCHDCVATR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1N)Br)Br)Br)Br

Computed Properties

• Exact Mass: 482.61000
• Monoisotopic Mass: 482.610412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 2.824
• Boiling Point: 392.8°Cat760mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.73
• PSA: 26.02000
• LogP: 5.66250
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides